Cas no 1784344-36-0 (3-bromo-2,5-dimethyl-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole)
3-bromo-2,5-dimethyl-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole Chemical and Physical Properties
Names and Identifiers
-
- EN300-6814623
- 3-bromo-2,5-dimethyl-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole
- 1784344-36-0
-
- Inchi: 1S/C7H10BrN3/c1-10-3-5-6(4-10)9-11(2)7(5)8/h3-4H2,1-2H3
- InChI Key: PSXWTTXFNPMZDW-UHFFFAOYSA-N
- SMILES: BrC1=C2C(CN(C)C2)=NN1C
Computed Properties
- Exact Mass: 215.00581g/mol
- Monoisotopic Mass: 215.00581g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 21.1Ų
3-bromo-2,5-dimethyl-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P027VL3-50mg |
3-bromo-2,5-dimethyl-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole |
1784344-36-0 | 95% | 50mg |
$487.00 | 2024-06-18 | |
| 1PlusChem | 1P027VL3-100mg |
3-bromo-2,5-dimethyl-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole |
1784344-36-0 | 95% | 100mg |
$699.00 | 2024-06-18 | |
| 1PlusChem | 1P027VL3-250mg |
3-bromo-2,5-dimethyl-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole |
1784344-36-0 | 95% | 250mg |
$971.00 | 2024-06-18 |
3-bromo-2,5-dimethyl-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 3-bromo-2,5-dimethyl-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole
Comprehensive Overview of 3-bromo-2,5-dimethyl-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole (CAS No. 1784344-36-0)
The compound 3-bromo-2,5-dimethyl-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole (CAS No. 1784344-36-0) is a heterocyclic organic molecule featuring a unique pyrrolopyrazole core. This structure is characterized by a fused bicyclic system combining pyrrole and pyrazole rings, substituted with bromine and methyl groups at specific positions. Such pyrrolopyrazole derivatives have garnered significant attention in pharmaceutical and agrochemical research due to their versatile biological activities and potential as building blocks for drug discovery.
Recent trends in heterocyclic chemistry highlight the growing demand for novel pyrrolopyrazole scaffolds, particularly in the development of kinase inhibitors and anti-inflammatory agents. The presence of a bromine atom at the 3-position makes this compound an excellent candidate for further functionalization via cross-coupling reactions, a topic frequently searched by synthetic chemists exploring palladium-catalyzed reactions or Suzuki-Miyaura coupling applications.
The 2,5-dimethyl substitution pattern in this molecule contributes to enhanced stability and altered electronic properties compared to unsubstituted analogs. Researchers investigating structure-activity relationships (SAR) in medicinal chemistry often search for such modified heterocycles to optimize pharmacokinetic properties. Computational chemistry studies suggest the pyrrolo[3,4-c]pyrazole framework may exhibit interesting binding modes with biological targets, particularly those involving protein-ligand interactions in neurological disorders.
From a synthetic perspective, the preparation of 3-bromo-2,5-dimethyl-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole typically involves multi-step sequences starting from appropriately functionalized pyrrole precursors. Current literature emphasizes the importance of regioselective bromination techniques and protective group strategies in such syntheses. These methodologies align with the pharmaceutical industry's focus on atom-economical processes and green chemistry principles, topics frequently queried in academic and industrial research databases.
The compound's physicochemical properties, including its solubility profile and logP value, make it particularly interesting for formulation scientists working on bioavailability enhancement. Recent patent analyses reveal growing interest in similar halogenated heterocycles for their potential in addressing challenges related to blood-brain barrier penetration, a hot topic in CNS drug development circles.
Analytical characterization of CAS 1784344-36-0 typically involves advanced techniques such as NMR spectroscopy (particularly 1H, 13C, and 2D methods), mass spectrometry, and X-ray crystallography for structural confirmation. These analytical approaches are frequently searched by quality control specialists and process chemists working with high-potency APIs and other sensitive compounds.
In material science applications, the π-conjugated system of the pyrrolopyrazole core has attracted attention for potential use in organic electronic materials. Researchers investigating small molecule semiconductors or photovoltaic materials often explore such heterocyclic systems for their electron-transport properties and tunable energy levels.
The safety profile and handling precautions for this compound follow standard laboratory protocols for brominated organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) and engineering controls are recommended when working with this material, consistent with general laboratory best practices frequently discussed in occupational safety literature.
Commercial availability of 3-bromo-2,5-dimethyl-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole has increased in recent years to meet growing demand from medicinal chemistry programs. Suppliers typically offer the compound with comprehensive certificates of analysis (CoA) and various packaging options suitable for high-throughput screening applications or custom synthesis projects.
Future research directions for this compound class may explore its potential in proteolysis targeting chimera (PROTAC) design or as a covalent inhibitor scaffold, two rapidly evolving areas in drug discovery. The bromine atom's versatility for further modification makes this particular derivative especially valuable for library synthesis in fragment-based drug design approaches.
1784344-36-0 (3-bromo-2,5-dimethyl-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)